molecular formula C15H11Cl2NO3S B8747991 5-(2,6-Dichloro-phenylmethanesulfonyl)-1,3-dihydro-indol-2-one

5-(2,6-Dichloro-phenylmethanesulfonyl)-1,3-dihydro-indol-2-one

Cat. No.: B8747991
M. Wt: 356.2 g/mol
InChI Key: FHBYTPATYKGTQN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(2,6-Dichloro-phenylmethanesulfonyl)-1,3-dihydro-indol-2-one is a useful research compound. Its molecular formula is C15H11Cl2NO3S and its molecular weight is 356.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H11Cl2NO3S

Molecular Weight

356.2 g/mol

IUPAC Name

5-[(2,6-dichlorophenyl)methylsulfonyl]-1,3-dihydroindol-2-one

InChI

InChI=1S/C15H11Cl2NO3S/c16-12-2-1-3-13(17)11(12)8-22(20,21)10-4-5-14-9(6-10)7-15(19)18-14/h1-6H,7-8H2,(H,18,19)

InChI Key

FHBYTPATYKGTQN-UHFFFAOYSA-N

Canonical SMILES

C1C2=C(C=CC(=C2)S(=O)(=O)CC3=C(C=CC=C3Cl)Cl)NC1=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sodium monohydrogen phosphate dodecahydrate (142 g, 1.0 mol) and sodium sulfite (252 g, 2.0 mol) were dissolved in 2 L of water at room temperature, heated to 30° C., and added with 2-oxo-2,3-dihydro-1H-indole-5-sulfonyl chloride 64b (232 g, 1.0 mol). Upon completion of the addition, the reaction mixture was stirred at 60° C. for 16 hours. A solution of 2,6-dichlorobenzyl bromide (240 g, 1.0 mol) in acetone (1.8 L) was added to the above solution, stirred at 60° C. for 1 hour, added with another acetone (200 ml) and stirred for another 2 hours. The reaction mixture was quenched with water (5 L), stirred at room temperature for 1 hour and filtered. The filter cake was washed with water (1 L) and acetone (1 L), and dried in vacuo to obtain the title compound 5-(2,6-dichloro-phenylmethanesulfonyl)-1,3-dihydro-indol-2-one 64c (314 g, yield 88%) as a white solid.
Name
Sodium monohydrogen phosphate dodecahydrate
Quantity
142 g
Type
reactant
Reaction Step One
Quantity
252 g
Type
reactant
Reaction Step One
Name
Quantity
2 L
Type
solvent
Reaction Step One
Quantity
232 g
Type
reactant
Reaction Step Two
Quantity
240 g
Type
reactant
Reaction Step Three
Quantity
1.8 L
Type
solvent
Reaction Step Three
Quantity
200 mL
Type
solvent
Reaction Step Four

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